Cas no 93703-48-1 (PBDE 77, >90%)

• Product Name: PBDE 77, >90%
• CAS No: 93703-48-1
• Molecular Formula: C₁₂H₆OBr₄
• Molecular Weight: 485.79144
• CID: 801506
• PubChem ID: 329754823

PBDE 77, >90% Properties

Names and Identifiers

• 3,3',4,4'-Tetrabromodiphenyl ether
• BDE No 77 solution
• 3,3,4,4-Tetrabromodiphenyl ether50µg
• 3,3’,4,4’-Tetrabromodiphenyl ether
• DIS 22032 Internal Standard for BDE-47, 99 & 100
• DIS 22032 Internal Std for BDE-47, 99 & 100
• ISO
• 3,3′,4,4′-TetraBDE
• PBDE 77
• 1,1'-Oxybis[3,4-dibromobenzene]
• BDE 77
• PBDE 77, >90%
• DTXSID80877030
• BENZENE, 1,1'-OXYBIS(3,4-DIBROMO-
• NS00074031
• PBDE 77 50 microg/mL in Nonane
• Q27266602
• 77SUV8J25T
• Benzene, 1,1'-oxybis[3,4-dibromo-; 1,1'-Oxybis[3,4-dibromobenzene]; 3,3',4,4'-Tetrabromodiphenyl ether; 3,3',4,4'-TetraBDE; BDE 77; PBDE 77
• 4,4'-oxybis(1,2-dibromobenzene)
• Benzene, 1,1'-oxybis[3,4-dibromo-
• UNII-77SUV8J25T
• SCHEMBL14938867
• RYGLOWMCGZHYRQ-UHFFFAOYSA-N
• BDE-77
• PBDE Congener No. 77
• 1,2-dibromo-4-(3,4-dibromophenoxy)benzene
• 93703-48-1

• MDL： MFCD00626455
• InChIKey： RYGLOWMCGZHYRQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6Br4O/c13-9-3-1-7(5-11(9)15)17-8-2-4-10(14)12(16)6-8/h1-6H
• SMILES： C1=CC(=C(C=C1OC2=CC(=C(C=C2)Br)Br)Br)Br

Computed Properties

• Exact Mass: 485.71112g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 481.71522g/mol
• Heavy Atom Count: 17
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Refractive Index: 1.665
• Boiling Point: 434.057°C at 760 mmHg
• Melting Point: 96.5-97.5 ºC (ethanol )
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
• Color/Form: 50 μg/mL in isooctane
• Density: 2.161±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers